Cas no 2229650-01-3 (1-ethyl-4-(2-nitroethenyl)cyclohexane)

• Product Name: 1-ethyl-4-(2-nitroethenyl)cyclohexane
• CAS No: 2229650-01-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6277000
• PubChem ID: 165669941
• Update Time: 2025-05-20

1-ethyl-4-(2-nitroethenyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(2-nitroethenyl)cyclohexane
• 2229650-01-3
• EN300-1809037

• Inchi： 1S/C10H17NO2/c1-2-9-3-5-10(6-4-9)7-8-11(12)13/h7-10H,2-6H2,1H3/b8-7+
• InChI Key： QPBNCYKOVYNVMM-BQYQJAHWSA-N
• SMILES： [O-][N+](/C=C/C1CCC(CC)CC1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-ethyl-4-(2-nitroethenyl)cyclohexane

Comprehensive Analysis of 1-ethyl-4-(2-nitroethenyl)cyclohexane (CAS No. 2229650-01-3): Properties, Applications, and Industry Trends

1-ethyl-4-(2-nitroethenyl)cyclohexane (CAS No. 2229650-01-3) is a specialized organic compound gaining attention in pharmaceutical and material science research. This nitroalkene derivative features a unique cyclohexane backbone substituted with an ethyl group and a nitroethenyl moiety, offering distinct electronic properties that make it valuable for molecular design and functional material development. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and signaling modulators.

The compound's structure-activity relationship has become a focal point in drug discovery circles, with researchers exploring its conformational flexibility and electron-withdrawing characteristics. The nitroethenyl group serves as an excellent Michael acceptor in bioconjugation reactions, while the ethylcyclohexane scaffold provides steric control – a combination that answers the growing demand for stereoselective synthesis platforms. Current literature suggests applications in developing targeted therapeutics, especially where selective binding is required.

From a material science perspective, 1-ethyl-4-(2-nitroethenyl)cyclohexane demonstrates intriguing behavior in polymer formulations. Its ability to participate in radical polymerization while maintaining thermal stability makes it relevant for high-performance coatings and adhesive technologies. Industry reports correlate these properties with emerging needs in flexible electronics and renewable energy materials, where researchers seek compounds that balance reactivity and structural integrity.

Synthetic accessibility remains a key advantage of this compound. Modern green chemistry approaches utilizing catalytic hydrogenation and flow chemistry techniques have improved its production efficiency – addressing frequent queries about cost-effective synthesis in academic forums. The development of continuous manufacturing protocols for such intermediates reflects broader industry shifts toward sustainable chemical production.

Analytical characterization of CAS 2229650-01-3 typically involves advanced techniques like 2D NMR spectroscopy and high-resolution mass spectrometry, topics frequently searched by quality control professionals. The compound's chromatographic behavior has been extensively documented, providing valuable references for laboratories implementing HPLC method development for similar nitroolefin compounds.

Emerging applications in agrochemical research have sparked new interest in this chemical entity. Preliminary studies suggest potential as a plant growth regulator precursor, aligning with global trends toward sustainable agriculture. The structure-activity optimization of such derivatives is currently a hot topic in crop science publications, particularly regarding nitrocompound metabolism in plants.

From a regulatory standpoint, proper handling of 1-ethyl-4-(2-nitroethenyl)cyclohexane requires standard organic laboratory precautions. Safety data sheets emphasize the importance of proper ventilation and personal protective equipment – common concerns reflected in workplace safety searches. The compound's stability profile under various storage conditions has been well-characterized to meet good manufacturing practice requirements.

The commercial availability of CAS 2229650-01-3 through specialty chemical suppliers has increased significantly, responding to market demands for research-grade intermediates. Pricing trends show stabilization as production scales up, making it more accessible for medicinal chemistry programs and material innovation projects. Current supply chain analysis indicates growing distribution networks across North America, Europe, and Asia-Pacific research hubs.

Future research directions likely include exploration of its photophysical properties for optoelectronic applications and further investigation of its biological activity spectrum. The compound's versatility positions it as a valuable tool for addressing contemporary challenges in precision medicine and smart material design, making 1-ethyl-4-(2-nitroethenyl)cyclohexane a compound worth watching in coming years.